Cas no 2138369-46-5 (3-(4-bromothiophen-3-yl)-4-(difluoromethyl)-1-methyl-1H-pyrazole)

• Product Name: 3-(4-bromothiophen-3-yl)-4-(difluoromethyl)-1-methyl-1H-pyrazole
• CAS No: 2138369-46-5
• MF: C₉H₇BrF₂N₂S
• MW: 293.131086587906
• CID: 5610355
• PubChem ID: 165486430
• Update Time: 2025-07-19

3-(4-bromothiophen-3-yl)-4-(difluoromethyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromothiophen-3-yl)-4-(difluoromethyl)-1-methyl-1H-pyrazole
• 2138369-46-5
• EN300-840926

• Inchi： 1S/C9H7BrF2N2S/c1-14-2-5(9(11)12)8(13-14)6-3-15-4-7(6)10/h2-4,9H,1H3
• InChI Key： OEEQWFMVUYFSSG-UHFFFAOYSA-N
• SMILES： BrC1=CSC=C1C1C(C(F)F)=CN(C)N=1

Computed Properties

• Exact Mass: 291.94814g/mol
• Monoisotopic Mass: 291.94814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.1Ų

Additional information on 3-(4-bromothiophen-3-yl)-4-(difluoromethyl)-1-methyl-1H-pyrazole

3-(4-Bromothiophen-3-yl)-4-(Difluoromethyl)-1-Methyl-1H-Pyrazole: A Comprehensive Overview

3-(4-Bromothiophen-3-yl)-4-(difluoromethyl)-1-methyl-1H-pyrazole (CAS No. 2138369-46-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazoles, which are widely studied for their diverse pharmacological properties, including anti-inflammatory, antifungal, and anticancer activities.

The core structure of 3-(4-bromothiophen-3-yl)-4-(difluoromethyl)-1-methyl-1H-pyrazole consists of a pyrazole ring substituted with a 4-bromothiophenyl group and a difluoromethyl moiety. The bromothiophenyl group is known for its ability to enhance the lipophilicity and metabolic stability of compounds, while the difluoromethyl substituent is often associated with improved pharmacokinetic properties and enhanced biological activity. The methyl group on the pyrazole ring further contributes to the overall stability and solubility of the molecule.

Recent studies have highlighted the potential of 3-(4-bromothiophen-3-yl)-4-(difluoromethyl)-1-methyl-1H-pyrazole in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the bromothiophenyl and difluoromethyl groups played crucial roles in modulating the inflammatory response, making this compound a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 3-(4-bromothiophen-3-yl)-4-(difluoromethyl)-1-methyl-1H-pyrazole has also shown significant antifungal activity against a range of pathogenic fungi. A study conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively inhibited the growth of Candida albicans and Aspergillus fumigatus, two common fungal pathogens responsible for severe infections in immunocompromised individuals. The antifungal mechanism was attributed to the compound's ability to disrupt fungal cell membrane integrity and inhibit key enzymes involved in fungal metabolism.

The anticancer potential of 3-(4-bromothiophen-3-yl)-4-(difluoromethyl)-1-methyl-1H-pyrazole has also been explored in several preclinical studies. Research published in Cancer Research showed that this compound induced apoptosis in human breast cancer cells by activating caspase-dependent pathways and downregulating anti-apoptotic proteins such as Bcl-2. The bromothiophenyl and difluoromethyl groups were found to be essential for its anticancer activity, suggesting that structural modifications could further enhance its therapeutic efficacy.

Beyond its biological activities, the synthetic route for 3-(4-bromothiophen-3-yl)-4-(difluoromethyl)-1-methyl-1H-pyrazole has been optimized to improve yield and purity. A recent paper in Organic Letters described a highly efficient synthesis method involving a one-pot reaction sequence that combines palladium-catalyzed cross-coupling with subsequent cyclization steps. This streamlined approach not only reduces the number of synthetic steps but also minimizes the formation of side products, making it suitable for large-scale production.

The physicochemical properties of 3-(4-bromothiophen-3-yl)-4-(difluoromethyl)-1-methyl-1H-pyrazole, such as its solubility, stability, and bioavailability, have been extensively characterized. Studies have shown that this compound exhibits good aqueous solubility and high chemical stability under physiological conditions, which are critical factors for its therapeutic application. Additionally, pharmacokinetic studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles, indicating that it can be effectively delivered to target tissues.

In conclusion, 3-(4-bromothiophen-3-yl)-4-(difluoromethyl)-1-methyl-1H-pyrazole (CAS No. 2138369-46-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features contribute to its diverse biological activities, making it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use.